molecular formula C14H11N3O4 B8446235 4-(2-Benzimidazolyl)-2-methoxy-6-nitrophenol

4-(2-Benzimidazolyl)-2-methoxy-6-nitrophenol

Cat. No.: B8446235
M. Wt: 285.25 g/mol
InChI Key: ZKASBMPOXOFPFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Benzimidazolyl)-2-methoxy-6-nitrophenol is a useful research compound. Its molecular formula is C14H11N3O4 and its molecular weight is 285.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11N3O4

Molecular Weight

285.25 g/mol

IUPAC Name

4-(1H-benzimidazol-2-yl)-2-methoxy-6-nitrophenol

InChI

InChI=1S/C14H11N3O4/c1-21-12-7-8(6-11(13(12)18)17(19)20)14-15-9-4-2-3-5-10(9)16-14/h2-7,18H,1H3,(H,15,16)

InChI Key

ZKASBMPOXOFPFC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1O)[N+](=O)[O-])C2=NC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

aa) A solution of 4.93 g of 5-nitrovanillin and 2.7 g of 1,2-phenylenediamine, in 45 ml of methanol and 15 ml of nitrobenzene is heated to boiling under reflux. After 15 minutes crystals begin to separate from the red solution. After 18 hours the reaction mixture is cooled to room temperature and diluted with 60 ml of methanol. The crystals are filtered under suction and washed with methanol. There is obtained 4-(2-benzimidazolyl)-2-methoxy-6-nitrophenol of m.p. 198°-200° (from N,N-dimethylformamide/methanol).
Quantity
4.93 g
Type
reactant
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

aa) A solution of 4.93 g of 5-nitrovanillin and 2.7 g of 1,2-phenylenediamine in 45 ml of methanol and 15 ml of nitrobenzene is heated to boiling under reflux. After 15 minutes crystals begin to separate from the red solution. After 18 hours the reaction mixture is cooled to room temperature and diluted with 60 ml of methanol. The crystals are filtered under suction and washed with methanol. There is obtained 4-(2-benzimidazolyl)-2-methoxy-6-nitrophenol of m.p. 198°-200° (from N,N-dimethylformamide/methanol).
Quantity
4.93 g
Type
reactant
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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